Cas no 4165-61-1 (Aniline-d5)

Aniline-d5 Properties

Names and Identifiers

• ANILINE D5
• benzeneamine d5
• Benzen-d5-amine
• Phenyl-d5 aMine
• ANILINE (RING-D5)
• Aniline-2,3,5,6-d5
• aniline-d5 solution
• ANILINE-2,3,4,5,6-D5
• [2,3,4,5,6-2H5]aniline
• ANILINE-D5, 100MG, NEAT
• ANILINE-[RING-D5]
• Aniline-2,3,4,5,6-d5 solution
• Aniline-d5
• 2,3,4,5,6-pentadeuterio-aniline
• Phenyl-d5-amine
• 2,3,4,5,6-pentadeuterioaniline
• ((2)H?)ANILINE
• Aniline #
• (2,3,4,5,6-2H5)Aniline
• (~2~H_5_)Aniline
• ANILINE(RING-D5)-D
• PAYRUJLWNCNPSJ-RALIUCGRSA-N
• Benzen-2,3,4,5,6-d5-amine
• STR08749
• Aniline-2,3,4,5,6-d5, analytical standard
• Aniline D5 2000 microg/mL in Methyl-tert-butyl ether
• MFCD00044420
• Aniline-2,3,4,5,6-d5, 98 atom % D
• 2,3,4,5,6-Pentadeuteroaniline
• DTXSID10961875
• AKOS030242092
• 4165-61-1
• C6H7N
• Aniline-2'3'4'5'6-d5
• EINECS 224-015-9
• +Expand

• MDL： MFCD31812933
• InChIKey： PAYRUJLWNCNPSJ-RALIUCGRSA-N
• Inchi： 1S/C6H7N/c7-6-4-2-1-3-5-6/h1-5H,7H2/i1D,2D,3D,4D,5D
• SMILES： N([H])([H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 98.08920
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 98.089232957g/mol
• Heavy Atom Count: 7
• Complexity: 46.1
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 1.85000
• PSA: 26.02000
• Refractive Index: n20/D 1.5836(lit.)
• Boiling Point: 184 °C(lit.)
• Melting Point: -6 °C(lit.)
• Vapor Pressure: 0.7 mm Hg ( 25 °C)
• Flash Point: 158 °F
• Color/Form: Uncertain
• Solubility: Uncertain
• Sensitiveness: Sensitive to humidity and light
• Density: 1.076 g/mL at 25 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides